Cas no 1261850-09-2 (3-Amino-2-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Amino-2-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261850-09-2
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4929492
• Update Time: 2025-10-16

3-Amino-2-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-7-5-9(14)8(13)4-6(7)11-10(15)2-1-3-16-11/h1-5H,15H2
• InChI Key： HTTLYLMRSPVSME-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(2,4,5-trichlorophenyl)pyridine

Introduction to 3-Amino-2-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261850-09-2)

3-Amino-2-(2,4,5-trichlorophenyl)pyridine, with the CAS number 1261850-09-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes a pyridine ring substituted with an amino group and a trichlorophenyl moiety. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine can be represented as C₁₁H₇Cl₃N₂. The presence of the trichlorophenyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The amino group, on the other hand, provides a site for further functionalization and conjugation, making it an attractive target for drug design and development.

In recent years, there has been a growing interest in the use of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine as a lead compound for the development of novel therapeutic agents. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these enzymes can lead to more effective and targeted treatments with fewer side effects.

Beyond its potential as an enzyme inhibitor, 3-Amino-2-(2,4,5-trichlorophenyl)pyridine has also been explored for its antimicrobial properties. Research has demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains of bacteria, which pose a significant threat to global health.

The pharmacokinetic properties of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine have also been studied in detail. Initial findings suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target in sufficient concentrations and remains active for an appropriate duration. Further optimization through structural modifications can enhance these properties even further.

In addition to its therapeutic applications, 3-Amino-2-(2,4,5-trichlorophenyl)pyridine has found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for use in various sensors and detectors. For example, it can be incorporated into electrochemical sensors for the detection of specific analytes in environmental monitoring or medical diagnostics.

The synthesis of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 3-amino-pyridine with 2,4,5-trichlorobenzaldehyde followed by reduction steps. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, which are essential for large-scale production.

To further enhance the utility of 3-Amino-2-(2,4,5-trichlorophenyl)pyridine, researchers are exploring various derivatives and analogs. These modifications aim to improve specific properties such as solubility, stability, and bioavailability while maintaining or enhancing the compound's biological activity. For instance, substituting different functional groups on the pyridine ring or modifying the trichlorophenyl moiety can lead to compounds with enhanced therapeutic potential.

In conclusion, 3-Amino-2-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261850-09-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it a valuable starting point for the development of novel therapeutic agents and other applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its performance for various uses.